Cas no 771558-71-5 (Propanedinitrile,2-[(2-hydroxy-6-methoxyphenyl)methylene]-)

Propanedinitrile,2-[(2-hydroxy-6-methoxyphenyl)methylene]- structure
771558-71-5 structure
Product Name:Propanedinitrile,2-[(2-hydroxy-6-methoxyphenyl)methylene]-
CAS No:771558-71-5
MF:C11H8N2O2
MW:200.193422317505
CID:551602
PubChem ID:45091633
Update Time:2025-04-19

Propanedinitrile,2-[(2-hydroxy-6-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[(2-hydroxy-6-methoxyphenyl)methylene]-
    • Propanedinitrile,[(2-hydroxy-6-methoxyphenyl)methylene]- (9CI)
    • Propanedinitrile,[(2-hydroxy-6-methoxyphenyl)methylene]-(9ci)
    • 771558-71-5
    • 2-(2-Hydroxy-6-methoxybenzylidene)malononitrile
    • Inchi: 1S/C11H8N2O2/c1-15-11-4-2-3-10(14)9(11)5-8(6-12)7-13/h2-5,14H,1H3
    • InChI Key: SSXHFCYICJRUAO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C=1/C=C(\C#N)/C#N)O

Computed Properties

  • Exact Mass: 200.05864
  • Monoisotopic Mass: 200.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 77Ų

Experimental Properties

  • PSA: 77.04
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